Cas no 2176124-34-6 (2-[(Oxolan-2-yl)methoxy]pyrimidine)

• Product Name: 2-[(Oxolan-2-yl)methoxy]pyrimidine
• CAS No: 2176124-34-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5325242
• Update Time: 2025-06-14

2-[(Oxolan-2-yl)methoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(oxolan-2-yl)methoxy]pyrimidine
• 2-(oxolan-2-ylmethoxy)pyrimidine
• 2-[(Oxolan-2-yl)methoxy]pyrimidine

• Inchi： 1S/C9H12N2O2/c1-3-8(12-6-1)7-13-9-10-4-2-5-11-9/h2,4-5,8H,1,3,6-7H2
• InChI Key： VVRYKZXARRCZSA-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 0.9
• Topological Polar Surface Area: 44.2

Additional information on 2-[(Oxolan-2-yl)methoxy]pyrimidine

Recent Advances in the Study of 2-[(Oxolan-2-yl)methoxy]pyrimidine (CAS: 2176124-34-6) in Chemical Biology and Pharmaceutical Research

2-[(Oxolan-2-yl)methoxy]pyrimidine (CAS: 2176124-34-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique pyrimidine core tethered to a tetrahydrofuran moiety, has demonstrated promising biological activities in preclinical studies. Recent literature highlights its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported the synthesis and optimization of 2-[(Oxolan-2-yl)methoxy]pyrimidine derivatives as selective inhibitors of cyclin-dependent kinase 9 (CDK9). The research team employed structure-activity relationship (SAR) analysis to identify key modifications that enhanced both potency (IC50 = 28 nM) and selectivity over other CDK family members. Molecular docking studies revealed that the oxolane ring contributes to favorable binding interactions within the ATP-binding pocket of CDK9.

In antiviral research, a recent preprint (bioRxiv 2024.02.15.580421) demonstrated that 2-[(Oxolan-2-yl)methoxy]pyrimidine analogs exhibit broad-spectrum activity against RNA viruses, including SARS-CoV-2 and influenza A. The mechanism appears to involve inhibition of viral RNA-dependent RNA polymerase (RdRp), with lead compounds showing EC50 values in the low micromolar range (1.2-3.8 μM) without significant cytotoxicity (CC50 > 100 μM in Vero cells).

From a chemical biology perspective, the compound's unique properties have enabled its use as a versatile building block for PROTAC (proteolysis targeting chimera) development. A Nature Chemical Biology publication (2024, 20:234-245) detailed its incorporation into bifunctional molecules targeting estrogen receptor degradation, where the oxolane moiety was found to significantly improve cellular permeability compared to traditional PEG-based linkers.

The pharmacokinetic profile of 2-[(Oxolan-2-yl)methoxy]pyrimidine derivatives has been systematically investigated in recent ADME studies. Data presented at the 2024 ACS Spring Meeting indicated favorable metabolic stability (t1/2 > 4 hours in human liver microsomes) and oral bioavailability (F = 45-62% in rodent models) for optimized analogs. These properties, combined with the scaffold's synthetic tractability, position it as an attractive candidate for further medicinal chemistry optimization.

Ongoing clinical translation efforts include a Phase I trial (NCT05678921) evaluating a 2-[(Oxolan-2-yl)methoxy]pyrimidine-based CDK9 inhibitor for hematological malignancies. Preliminary results presented at ASH 2023 showed acceptable safety profiles and early signs of target engagement at tolerated doses. The pharmaceutical industry has shown growing interest, with three patent applications filed in 2023-2024 covering novel derivatives and formulation technologies.

Future research directions highlighted in recent reviews include exploring the scaffold's potential in targeted protein degradation, developing radio-labeled versions for PET imaging, and investigating its role in modulating protein-protein interactions. The unique physicochemical properties conferred by the oxolane-pyrimidine architecture continue to inspire innovative applications across multiple therapeutic areas.